Gold-catalyzed spiro-N,O-ketal synthesis†

Organic & Biomolecular Chemistry Pub Date: 2014-11-17 DOI: 10.1039/C4OB02050B

Abstract

An efficient method for the synthesis of spiro-N,O-ketals with 5- and 6-membered rings was developed via a gold-catalyzed spiroamidoketalization of alkynyl amidoalcohols under mild conditions. This methodology has been successfully applied to the synthesis of a spiro-N,O-ketal analogue of marineosin A.

Graphical abstract: Gold-catalyzed spiro-N,O-ketal synthesis
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